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Abstract

Zinc hydride (ZnHz2) is a simple yet significant inorganic compound with the chemical formula
ZnH2.[1] As the most stable of the binary first-row transition metal hydrides, it serves as a
valuable reagent in various chemical transformations.[1] Though it has no major direct
commercial applications, its derivatives and related complexes are of considerable interest in
organic synthesis and catalysis. This guide provides a comprehensive overview of the chemical
and physical properties of zinc hydride, detailed experimental protocols for its synthesis, and
an exploration of its applications, particularly as a reducing agent and catalyst in contexts
relevant to pharmaceutical and chemical research.

Chemical Identity and Nomenclature

Zinc hydride is a white, odorless, solid compound.[1] It is systematically named according to
IUPAC nomenclature, with several acceptable forms reflecting its chemical nature.

e Chemical Formula: ZnH2
¢ |[UPAC Names:
o Zinc(ll) hydride[1]

o Zinc dihydride[1]
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o Zincane[1]

Physicochemical and Structural Properties

Zinc hydride is a polymeric solid under standard conditions, forming a one-dimensional network

connected by covalent bonds.[1] In the gas phase, it exists as a linear monomer.[1] While

metastable at room temperature, it is sensitive to air and moisture.[1]

Table 1. Key Physicochemical Data for Zinc Hydride

Property Value Citation(s)
Molar Mass 67.425 g/mol [1]

White, odorless crystalline
Appearance [1]

solid

Decomposition Temperature

Decomposes rapidly above
90°C

[1]

Molecular Shape (Gas Phase)

Linear

[1]

Zn-H Bond Length (Gas
Phase)

153.5 pm

[1]

Average Zn-H Bond Energy

51.24 kcal/mol

[1]

Solubility

Insoluble in ether; forms
adducts in non-aqueous

solvents

[1](2]

Synthesis of Zinc Hydride: Experimental Protocols

The synthesis of zinc hydride can be achieved through several routes. The earliest reported

synthesis by Schlesinger in 1947 involved the hazardous pyrophoric reagent dimethylzinc.[1][2]

Safer, more common methods rely on salt metathesis reactions.

General Synthesis Workflow via Salt Metathesis
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The most common and safer laboratory-scale synthesis involves the reaction of a zinc halide

with a simple or complex metal hydride in an ethereal solvent.
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Caption: General experimental workflow for the synthesis of zinc hydride.
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Detailed Experimental Protocol: Synthesis from Zinc
lodide and Lithium Aluminum Hydride

This procedure is adapted from established salt metathesis methods, such as those described
in Inorganic Syntheses.

Reaction: Znlz + 2 Li[AlH4] — ZnH2 + AlH3 + 2 Lil[1]

Materials:

e Anhydrous Zinc lodide (Znl2)

e Lithium Aluminum Hydride (Li[AlH4])

¢ Anhydrous Diethyl Ether

o Standard Schlenk line or glovebox equipment for handling air-sensitive reagents
Procedure:

e Preparation: Under an inert atmosphere (e.g., nitrogen or argon), a solution of anhydrous
zinc iodide in diethyl ether is prepared in a Schlenk flask equipped with a magnetic stirrer.

o Reaction: A freshly prepared, standardized solution of lithium aluminum hydride in diethyl
ether is slowly added dropwise to the stirred zinc iodide solution at a controlled temperature
(typically between 0°C and room temperature). The stoichiometry should be carefully
controlled to favor the precipitation of ZnH-.

» Precipitation: Upon addition, a white precipitate of zinc hydride will form. The reaction
mixture is stirred for several hours to ensure completion.

« |solation: The precipitate is isolated by filtration under an inert atmosphere using a Schlenk
filter or cannula techniques.

 Purification: The collected solid is washed multiple times with anhydrous diethyl ether to
remove soluble byproducts such as lithium iodide and any unreacted starting materials.
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» Drying: The purified zinc hydride is dried under high vacuum to yield a fine, white powder.
The product should be stored under an inert atmosphere due to its sensitivity to air and

moisture.

Chemical Reactivity and Applications

Zinc hydride's reactivity is centered on the hydridic nature of the Zn-H bond. It and its
derivatives are effective reducing agents and have found utility in various catalytic processes.

Formation of Cationic Zinc Hydrides

Polymeric zinc hydride can be converted into soluble, molecular cationic zinc hydride
complexes. These species are often more reactive and serve as versatile catalysts.
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Caption: Synthesis of a soluble cationic zinc hydride complex.

Catalytic Hydrosilylation of Ketones

Zinc hydride complexes can catalyze the hydrosilylation of carbonyl compounds, a key
transformation in organic synthesis for the reduction of aldehydes and ketones to alcohols
(after a hydrolysis step).

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13732888?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13732888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

R3SiH (Silane)

regenerates

L]Zn H (Catalyst) R2C=0 (Ketone)

e ——
- —-_——
~
- ~

C__lL\zZn—-H--C(O)0]F >

-
-
-
—— —_————

nsertion

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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